Cas no 56704-30-4 (3-Pyridinecarbonitrile, 2,6-dichloro-4,5-dimethyl-)

• Product Name: 3-Pyridinecarbonitrile, 2,6-dichloro-4,5-dimethyl-
• CAS No: 56704-30-4
• MF: C₈H₆Cl₂N₂
• MW: 201.052639484406
• CID: 348075
• PubChem ID: 13849135
• Update Time: 2025-04-19

3-Pyridinecarbonitrile, 2,6-dichloro-4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 2,6-dichloro-4,5-dimethyl-
• 2,6-dichloro-4,5-dimethylnicotinonitrile
• 2,6-dichloro-4,5-dimethylpyridine-3-carbonitrile
• SCHEMBL11822208
• 56704-30-4
• DTXSID90551192
• AMY6078
• CS-0069531

• Inchi： 1S/C8H6Cl2N2/c1-4-5(2)7(9)12-8(10)6(4)3-11/h1-2H3
• InChI Key： RKAFKNVKTHACRN-UHFFFAOYSA-N
• SMILES： ClC1C(C)=C(C)C(C#N)=C(N=1)Cl

Computed Properties

• Exact Mass: 199.99098
• Monoisotopic Mass: 199.9908036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• PSA: 36.68